Enzymatic Hydrolysis Resistance
In a head‑to‑head enzymatic degradation assay using Candida cylindracea lipase, the diester 2,6‑Di‑O‑palmitoyl‑L‑ascorbic acid (AsA‑Pal2) demonstrated markedly greater resistance to hydrolytic cleavage than the corresponding monoester 6‑O‑palmitoyl‑L‑ascorbic acid (AsA‑Pal1).Under identical conditions with sodium taurocholate as surfactant and 150 units of lipase activity, AsA‑Pal1 was 98.0% degraded whereas AsA‑Pal2 was only 45.1% degraded [1].When lecithin was used as surfactant, AsA‑Pal1 reached 99.0% degradation while AsA‑Pal2 reached 82.0% [1].
| Evidence Dimension | Percent enzymatic hydrolysis by Candida cylindracea lipase |
|---|---|
| Target Compound Data | 45.1% (taurocholate system); 82.0% (lecithin system) |
| Comparator Or Baseline | 6‑O‑Palmitoyl‑L‑ascorbic acid (AsA‑Pal1): 98.0% (taurocholate); 99.0% (lecithin) |
| Quantified Difference | 2.2‑fold lower degradation in taurocholate system; 1.2‑fold lower in lecithin system |
| Conditions | Candida cylindracea lipase, 150 units; taurocholate or lecithin as surfactant; in vitro |
Why This Matters
Higher resistance to enzymatic ester bond cleavage predicts prolonged molecular integrity in formulations exposed to lipase‑rich environments, including topical skin products and oral lipid‑based delivery systems, directly influencing shelf‑life and biological availability.
- [1] Abe H, Tsuru M, Kimura S. Enzymatic Hydrolysis of Fatty Acid Esters of L‑Ascorbic Acid. Eiyogakuzashi (Jpn J Nutr). 1973;31(5):183‑189. https://doi.org/10.5264/eiyogakuzashi.31.183. View Source
